![molecular formula C10H18FN B2498713 1-[3-(3-Fluoropropyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine CAS No. 2287311-62-8](/img/structure/B2498713.png)
1-[3-(3-Fluoropropyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine
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Overview
Description
1-[3-(3-Fluoropropyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine, also known as FUB-APINACA, is a synthetic cannabinoid that has gained popularity in the scientific community due to its potential therapeutic applications. This compound belongs to the class of indazole-based synthetic cannabinoids and is structurally similar to other synthetic cannabinoids such as JWH-018 and AM-2201.
Mechanism of Action
1-[3-(3-Fluoropropyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine exerts its effects by binding to the CB1 and CB2 receptors in the brain and peripheral tissues. These receptors are part of the endocannabinoid system, which is involved in several physiological processes such as pain modulation, inflammation, and appetite regulation. This compound has a high affinity for the CB1 receptor, which is responsible for the psychoactive effects of cannabinoids.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. Studies have shown that this compound has a high affinity for the CB1 receptor, which is responsible for the psychoactive effects of cannabinoids. This compound has also been shown to have anti-inflammatory and analgesic effects. However, the exact mechanism of action of this compound is still not fully understood.
Advantages and Limitations for Lab Experiments
1-[3-(3-Fluoropropyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine has several advantages for lab experiments. Firstly, it has a high affinity for the CB1 receptor, which makes it a useful tool for studying the endocannabinoid system. Secondly, this compound is a synthetic compound, which means that it can be easily synthesized in large quantities. However, one of the limitations of this compound is its potential for abuse, which means that it must be handled with caution in the lab.
Future Directions
There are several future directions for the study of 1-[3-(3-Fluoropropyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine. Firstly, more research is needed to fully understand the mechanism of action of this compound. Secondly, more studies are needed to explore the potential therapeutic applications of this compound, particularly in the areas of pain management and inflammation. Finally, more research is needed to explore the potential side effects of this compound and its potential for abuse.
Synthesis Methods
The synthesis of 1-[3-(3-Fluoropropyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine is a complex process that involves several steps. The first step involves the synthesis of the indazole core, which is achieved by the reaction of 2-aminobenzonitrile with an appropriate aldehyde. The resulting intermediate is then reacted with a fluorinated alkyl chain to produce the final product. The synthesis of this compound is a challenging process due to the high reactivity of the fluorinated alkyl chain.
Scientific Research Applications
1-[3-(3-Fluoropropyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine has been the subject of several scientific studies due to its potential therapeutic applications. One of the most promising applications of this compound is its potential as an analgesic. Studies have shown that this compound has a high affinity for the CB1 receptor, which is known to play a crucial role in pain modulation. This compound has also been studied for its potential as an anti-inflammatory agent.
properties
IUPAC Name |
1-[3-(3-fluoropropyl)-1-bicyclo[1.1.1]pentanyl]-N-methylmethanamine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18FN/c1-12-8-10-5-9(6-10,7-10)3-2-4-11/h12H,2-8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQLZISZJPVSQFC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC12CC(C1)(C2)CCCF |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18FN |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
171.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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